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Compound of Interest

Tert-butyl 2-methoxypyrrolidine-1-
Compound Name:
carboxylate

Cat. No.: B122078

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and
key technical data for Tert-butyl 2-methoxypyrrolidine-1-carboxylate (CAS No. 144688-69-
7). This versatile building block is a valuable intermediate in pharmaceutical research and
development, particularly in the synthesis of novel therapeutic agents.[1] This guide includes a
summary of suppliers, available purities, and pricing, along with detailed experimental protocols
for its synthesis.

Core Compound Information

o |[UPAC Name: tert-butyl 2-methoxypyrrolidine-1-carboxylate

Synonyms: N-Boc-2-methoxypyrrolidine, 1-Boc-2-methoxypyrrolidine

CAS Number: 144688-69-7

Molecular Formula: C10H19NOs3

Molecular Weight: 201.26 g/mol

Commercial Suppliers and Availability
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Tert-butyl 2-methoxypyrrolidine-1-carboxylate is readily available from a range of chemical
suppliers. The following table summarizes a selection of vendors, offering various purities and
guantities to suit diverse research and development needs. Prices are subject to change and
should be confirmed with the respective suppliers.
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Availability/Le

Supplier Purity Quantity Price (USD) .
ad Time
Aladdin Scientific ~ >95% 19 $49.87 In Stock
5¢ Contact for quote  In Stock
25¢ Contact for quote  In Stock
BLDpharm >97% 1lg Contact for quote  In Stock
59 Contact for quote  In Stock
25¢ Contact for quote  In Stock
ChemScene >98% 100 mg Contact for quote  In Stock
500 mg Contact for quote  In Stock
1lg Contact for quote  In Stock
In Stock (UK,
Fluorochem|2] =295% 100 mg £26.00 Europe, China)
[2]
In Stock (UK,
250 mg £50.00 Europe, China)
(2]
In Stock (UK,
500 mg £78.00 Europe, China)
(2]
In Stock (UK,
1lg £134.00 Europe, China)
(2]
In Stock (UK,
59 £451.00 Europe, China)
(2]
10g £902.00 Enquire[2]
25¢ £2108.00 Enquire[2]
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Alfa Chemistry >95% 1lg Contact for quote  In Stock
59 Contact for quote  In Stock
10g Contact for quote  In Stock

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below. This data is
compiled from various supplier safety data sheets.

Property Value

Appearance Colorless to light yellow liquid
Boiling Point 253.9 °C at 760 mmHg
Density 1.04 g/cm3

Flash Point 107.3 °C

Refractive Index ~1.47

Storage Temperature 2-8 °C

Experimental Protocols

Detailed methodologies for the synthesis of Tert-butyl 2-methoxypyrrolidine-1-carboxylate
are crucial for researchers aiming to produce this intermediate in-house. Below are two distinct
protocols identified from scientific literature and patents.

Protocol 1: Synthesis via Reduction of a Lactam
Precursor[3]

This protocol is adapted from a procedure described in a United States Patent.[3] It involves
the reduction of a lactam precursor followed by methoxylation.

Step 1: Synthesis of tert-butyl 2-hydroxypyrrolidine-1-carboxylate
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To a solution of tert-butyl 2-oxopyrrolidine-1-carboxylate (20.0 g, 107.98 mmol) in dry diethyl
ether (250 mL), cooled to -78 °C, add a 1M solution of diisobutylaluminium hydride (DIBAL-

H) in toluene (73.426 mL, 110.14 mmol) portionwise.
« Stir the reaction mixture at -78 °C for the time specified in the patent.

o Upon completion, quench the reaction by the slow addition of methanol, followed by water
and an aqueous solution of Rochelle's salt.

» Allow the mixture to warm to room temperature and stir until the layers separate.
o Extract the aqueous layer with diethyl ether.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude product.

Step 2: Synthesis of tert-butyl 2-methoxypyrrolidine-1-carboxylate

The patent implies a subsequent methoxylation step, though the specific reagents and
conditions for this transformation from the hydroxy intermediate to the methoxy product are not
detailed in the provided excerpt. A standard method would involve reaction with a methylating
agent (e.g., methyl iodide) in the presence of a base (e.g., sodium hydride).

Protocol 2: Synthesis via Oxidative Functionalization of
an Organogermane[4]

This method, reported in a publication from RWTH Aachen University, utilizes an
electrochemical oxidation of a germane precursor.[4]

o Prepare a solution of tert-butyl 2-(triethylgermyl)pyrrolidine-1-carboxylate (66.0 mg, 0.2
mmol, 1.0 equivalent) in methanol (3.0 mL).

» Subject the solution to electrolysis following the general procedure outlined in the
publication, which involves applying a polarity switch every 2 minutes.[4]

 After the reaction is complete, purify the resulting mixture by column chromatography on
silica gel using a mixture of pentane and ethyl acetate (95:5) with 1% triethylamine as the
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eluent.

e The final product is obtained as a colorless liquid (31.8 mg, 79% vyield).[4]

Visualizations

The following diagrams illustrate key logical and experimental workflows relevant to the
procurement and synthesis of Tert-butyl 2-methoxypyrrolidine-1-carboxylate.
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Caption: A typical workflow for the procurement of a chemical reagent.
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Synthesis of Tert-butyl 2-methoxypyrrolidine-1-carboxylate
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Caption: A simplified reaction scheme for the synthesis of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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